5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole]

• IUPAC Name: 1-(4-methoxyphenyl)-5-[2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylethylsulfanyl]tetrazole
• InChI: InChI=1S/C18H18N8O2S2/c1-27-15-7-3-13(4-8-15)25-17(19-21-23-25)29-11-12-30-18-20-22-24-26(18)14-5-9-16(28-2)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key: IJDRRKPGMJKMFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCCSC3=NN=NN3C4=CC=C(C=C4)OC
• Molecular Formula: C18H18N8O2S2
• Molecular Weight: 442.5 g/mol

Description

5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole] is a tetrazole derivative that has gained attention in scientific research due to its potential applications in various fields. It is a complex organic compound that exhibits interesting biochemical and physiological effects, making it a subject of interest for researchers.

Mechanism of Action

The exact mechanism of action of 5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole] is not well understood. However, it is believed to work by inhibiting bacterial cell wall synthesis, leading to cell death.
Biochemical and physiological effects:
Studies have shown that the compound exhibits low toxicity and does not have any significant effects on the biochemical and physiological processes in the body. It has been shown to be well-tolerated in animal models, making it a potential candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole] in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it readily available for research purposes. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole]. One area of interest is its potential application in the development of new antibiotics. Further studies are needed to determine its efficacy against a wider range of bacterial strains and to investigate its mechanism of action in more detail.
Another potential area of research is its use in the development of new anticancer agents. Studies have shown that the compound exhibits cytotoxic activity against cancer cells, making it a promising candidate for further investigation.
In addition, further studies are needed to investigate the potential use of 5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole] in other areas, such as in the treatment of viral infections or as a potential antioxidant.
Conclusion:
In conclusion, 5,5'-[1,2-ethanediylbis(thio)]bis[1-(4-methoxyphenyl)-1H-tetrazole] is a complex organic compound that exhibits interesting biochemical and physiological effects. It has potential applications in various fields, including drug discovery and development, and further research is needed to fully understand its mechanism of action and potential uses.

Scientific Research Applications

The compound has been studied for its potential application in drug discovery and development. It has been shown to exhibit antimicrobial activity against various bacterial strains, making it a promising candidate for the development of new antibiotics.